Cas no 1263181-13-0 (tert-butyl (3aR,8aR)-1,1-dioxo-2,3,3a,4,5,7,8,8a-octahydro-1,2thiazolo4,5-dazepine-6-carboxylate)

• Product Name: tert-butyl (3aR,8aR)-1,1-dioxo-2,3,3a,4,5,7,8,8a-octahydro-1,2thiazolo4,5-dazepine-6-carboxylate
• CAS No: 1263181-13-0
• MF: C₁₂H₂₂N₂O₄S
• MW: 290.379082202911
• CID: 4565950
• PubChem ID: 71305601
• Update Time: 2025-07-17

tert-butyl (3aR,8aR)-1,1-dioxo-2,3,3a,4,5,7,8,8a-octahydro-1,2thiazolo4,5-dazepine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3aR,8aR)-1,1-dioxo-2,3,3a,4,5,7,8,8a-octahydro-1,2thiazolo4,5-dazepine-6-carboxylate
• tert-butyl 1,1-dioxo-2,3,3a,4,5,7,8,8a-octahydro-[1,2]thiazolo[4,5-d]azepine-6-carboxylate
• 1,1-Dioxo-octahydro-1l6-isothiazolo[4,5-d]azepine-6-carboxylicacidtert-butylester
• 1263181-13-0

• Inchi： 1S/C12H22N2O4S/c1-12(2,3)18-11(15)14-6-4-9-8-13-19(16,17)10(9)5-7-14/h9-10,13H,4-8H2,1-3H3
• InChI Key： WSBWLMPIZPKXGD-UHFFFAOYSA-N
• SMILES： S1(C2CCN(C(=O)OC(C)(C)C)CCC2CN1)(=O)=O

Computed Properties

• Exact Mass: 290.13002836g/mol
• Monoisotopic Mass: 290.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on tert-butyl (3aR,8aR)-1,1-dioxo-2,3,3a,4,5,7,8,8a-octahydro-1,2thiazolo4,5-dazepine-6-carboxylate

Comprehensive Overview of tert-butyl (3aR,8aR)-1,1-dioxo-2,3,3a,4,5,7,8,8a-octahydro-1,2-thiazolo[4,5-d]azepine-6-carboxylate (CAS No. 1263181-13-0)

The compound tert-butyl (3aR,8aR)-1,1-dioxo-2,3,3a,4,5,7,8,8a-octahydro-1,2-thiazolo[4,5-d]azepine-6-carboxylate (CAS No. 1263181-13-0) is a structurally complex and highly specialized chemical entity. Its unique molecular framework, featuring a fused thiazolo[4,5-d]azepine core, positions it as a valuable intermediate in pharmaceutical research and organic synthesis. The presence of both tert-butyl and carboxylate functional groups enhances its utility in protecting group strategies and further derivatization. Researchers frequently explore its applications in drug discovery, particularly in the development of novel heterocyclic compounds targeting neurological and metabolic disorders.

In recent years, the demand for advanced intermediates like tert-butyl (3aR,8aR)-1,1-dioxo-2,3,3a,4,5,7,8,8a-octahydro-1,2-thiazolo[4,5-d]azepine-6-carboxylate has surged, driven by the growing interest in small-molecule therapeutics and peptidomimetics. This compound's stereochemistry, denoted by the (3aR,8aR) configuration, is critical for its biological activity and binding affinity. Its sulfone moiety (1,1-dioxo) further contributes to its stability and reactivity, making it a versatile building block for medicinal chemistry projects. As the pharmaceutical industry shifts toward personalized medicine, such intermediates are increasingly sought after for their role in optimizing drug candidates.

From a synthetic perspective, the preparation of CAS No. 1263181-13-0 involves multi-step organic transformations, often starting from readily available chiral precursors. Key steps include cyclization to form the thiazoloazepine scaffold and subsequent introduction of the tert-butyl carboxylate group. Researchers emphasize the importance of green chemistry principles in its synthesis, aligning with global trends toward sustainable pharmaceutical manufacturing. Questions such as "How to improve the yield of tert-butyl (3aR,8aR)-1,1-dioxo-2,3,3a,4,5,7,8,8a-octahydro-1,2-thiazolo[4,5-d]azepine-6-carboxylate?" or "What are the latest applications of this compound in drug development?" are frequently explored in academic and industrial forums.

The compound's relevance extends to computational chemistry and AI-driven drug design, where its rigid structure serves as a template for virtual screening. With the rise of machine learning in molecular optimization, CAS No. 1263181-13-0 has been featured in studies predicting bioactivity and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles. This intersection of synthetic chemistry and digital tools underscores its potential in accelerating drug discovery pipelines. Additionally, its stability under physiological conditions makes it a candidate for prodrug strategies, addressing challenges in drug delivery and bioavailability.

In summary, tert-butyl (3aR,8aR)-1,1-dioxo-2,3,3a,4,5,7,8,8a-octahydro-1,2-thiazolo[4,5-d]azepine-6-carboxylate represents a cutting-edge intermediate with broad applicability in modern chemistry and pharmacology. Its structural complexity, combined with its role in emerging fields like AI-aided drug discovery and sustainable synthesis, ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound is poised to contribute to breakthroughs in therapeutic innovation and molecular design.